An electrospun micro/nanofibrous mesh based nontoxic sensor for optical detection of high humidity†
Analytical Methods Pub Date: 2015-03-30 DOI: 10.1039/C5AY00148J
Abstract
Optical transition of a polyethylene oxide electrospun micro/nanofibrous mesh from opaque to transparent has been studied by UV-Vis spectroscopy and scanning electron microscopy. This transition occurs only above approximately 88% relative humidity and could be used for humidity monitoring by the naked eye for food quality control in which low toxicity and irreversibility are highly required.
Recommended Literature
- [1] Tuning of switching properties and excited-state dynamics of fulgides by structural modifications
- [2] TiO2 immobilized zein microspheres: a biocompatible adsorbent for effective dye decolourisation
- [3] A new approach combining LC-MS and multivariate statistical analysis for revealing changes in histone modification levels†
- [4] Correction: Potentiation of polycyclic aromatic hydrocarbon uptake in zebrafish embryos by nanoplastics
- [5] Back cover
- [6] The phytochemistry of the yew tree
- [7] Preparation of nanoscale cationic metal–organic framework Nano Mn(iii)-TP for theranostics based on valence changes†
- [8] Back cover
- [9] Energy dispersive X-ray diffraction of lithium–silver vanadium phosphorous oxide cells: in situ cathode depth profiling of an electrochemical reduction–displacement reaction
- [10] Cellulose based flexible and wearable sensors for health monitoring
